4-(Decyloxy)-3-fluorobenzoic acid

• Molecular Formula: C17H25FO3
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 4-decoxy-3-fluorobenzoic acid
• InChI: InChI=1S/C17H25FO3/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(19)20)13-15(16)18/h10-11,13H,2-9,12H2,1H3,(H,19,20)
• InChI Key: XVICHYQFMAVOKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=C(C=C(C=C1)C(=O)O)F

Description

4-(Decyloxy)-3-fluorobenzoic acid is a useful research compound. Its molecular formula is C17H25FO3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of n-butyllithium was added dropwise to a stirred, cooled (-78° C.) solution of compound of step 2.1 in dry THF. The mixture was maintained under these conditions for 40 mins and then poured into a slurry of dry ether and cardice. The solution was acidified with 36% HCl, washed with water and dried (magnesium sulphate). The solvent was removed to yield a white solid.